Cas no 59944-65-9 (4-methyl-1,2,3-thiadiazole-5-carbonyl chloride)

4-methyl-1,2,3-thiadiazole-5-carbonyl chloride structure
59944-65-9 structure
Product Name:4-methyl-1,2,3-thiadiazole-5-carbonyl chloride
CAS No:59944-65-9
MF:C4H3ClN2OS
MW:162.597418069839
MDL:MFCD00173831
CID:367194
PubChem ID:2736982
Update Time:2025-09-24

4-methyl-1,2,3-thiadiazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-5-carbonylchloride, 4-methyl-
    • 4-METHYL-1,2,3-THIADIAZOLE-5-CARBONYL CHLORIDE
    • 4-methylthiadiazole-5-carbonyl chloride
    • 4-Methyl-1,2,3-thiadiazol-5-carbonsaeurechlorid
    • 4-methyl-1,2,3-thiadiazol-5-carboxyl chloride
    • 4-methyl-1,2,3-thiadiazole-5-carboxylic acid chloride
    • FT-0618979
    • DTXSID60371743
    • 4-methyl-[1,2,3]thiadiazole-5-carbonyl chloride
    • SDNDOCTUXWLDIX-UHFFFAOYSA-N
    • 4-methyl-1,2,3-thiadiazole-5-carbonyl chloride, AldrichCPR
    • AKOS005168338
    • 59944-65-9
    • SCHEMBL924685
    • EN300-231932
    • SY109571
    • F2190-0151
    • MFCD00173831
    • A832546
    • J-515685
    • 5-Chlorocarbonyl-4-methyl-1,2,3-thiadiazole
    • STK352931
    • 4-Methyl-1,2,3-Thiadiazole-5-CarbonylChloride
    • 4-methyl-1,2,3-thiadiazole-5-carbonyl chloride
    • MDL： MFCD00173831
    • Inchi： 1S/C4H3ClN2OS/c1-2-3(4(5)8)9-7-6-2/h1H3
    • InChI Key： SDNDOCTUXWLDIX-UHFFFAOYSA-N
    • SMILES： ClC(C1=C(C)N=NS1)=O

Computed Properties

  • Exact Mass: 161.96500
  • Monoisotopic Mass: 161.965
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.504
  • Boiling Point: 104 °C
  • Flash Point: 98.9°C
  • Refractive Index: 1.578
  • PSA: 71.09000
  • LogP: 1.22550

4-methyl-1,2,3-thiadiazole-5-carbonyl chloride Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3265
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • Risk Phrases：R34
  • Safety Term：S26;S36/37/39;S45

4-methyl-1,2,3-thiadiazole-5-carbonyl chloride Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-1,2,3-thiadiazole-5-carbonyl chloride Pricemore >>

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4-methyl-1,2,3-thiadiazole-5-carbonyl chloride Suppliers

Amadis Chemical Company Limited
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(CAS:59944-65-9)4-methyl-1,2,3-thiadiazole-5-carbonyl chloride
Order Number:A832546
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:28
Price ($):538.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:59944-65-9)4-甲基-1,2,3-噻二唑-5-甲酰氯
Order Number:LE1748322
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

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59944-65-9 (4-methyl-1,2,3-thiadiazole-5-carbonyl chloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:59944-65-9)4-methyl-1,2,3-thiadiazole-5-carbonyl chloride
A832546
Purity:99%
Quantity:25g
Price ($):538.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:59944-65-9)4-甲基-1,2,3-噻二唑-5-甲酰氯
LE1748322
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email